Cas no 179421-02-4 (Benzenemethanol, 2,5-difluoro-3-methoxy-)
179421-02-4 structure
Product Name:Benzenemethanol, 2,5-difluoro-3-methoxy-
CAS No:179421-02-4
MF:C8H8F2O2
MW:174.144729614258
CID:3818022
PubChem ID:11446617
Update Time:2025-04-22
Benzenemethanol, 2,5-difluoro-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2,5-difluoro-3-methoxy-
- KYLHJVVHNLLEGB-UHFFFAOYSA-N
- 179421-02-4
- 2,5-Difluoro-3-methoxybenzyl alcohol
- SCHEMBL7802421
- 2,5-Difluoro-3-methoxybenzylalcohol
-
- Inchi: 1S/C8H8F2O2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-3,11H,4H2,1H3
- InChI Key: KYLHJVVHNLLEGB-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(F)=CC(OC)=C1F
Computed Properties
- Exact Mass: 174.04923582Da
- Monoisotopic Mass: 174.04923582Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.5Ų
Benzenemethanol, 2,5-difluoro-3-methoxy- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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